Cas no 1904041-07-1 (3-Oxetanemethanamine, 3-[4-(1-methylethyl)phenyl]-)
3-Oxetanemethanamine, 3-[4-(1-methylethyl)phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- 3-Oxetanemethanamine, 3-[4-(1-methylethyl)phenyl]-
-
- Inchi: 1S/C13H19NO/c1-10(2)11-3-5-12(6-4-11)13(7-14)8-15-9-13/h3-6,10H,7-9,14H2,1-2H3
- InChI Key: VOTACNDTOFHZNC-UHFFFAOYSA-N
- SMILES: O1CC(C2=CC=C(C(C)C)C=C2)(CN)C1
3-Oxetanemethanamine, 3-[4-(1-methylethyl)phenyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-645609-1.0g |
{3-[4-(propan-2-yl)phenyl]oxetan-3-yl}methanamine |
1904041-07-1 | 1.0g |
$1117.0 | 2023-03-05 | ||
| Enamine | EN300-645609-2.5g |
{3-[4-(propan-2-yl)phenyl]oxetan-3-yl}methanamine |
1904041-07-1 | 2.5g |
$2316.0 | 2023-03-05 | ||
| Enamine | EN300-645609-5.0g |
{3-[4-(propan-2-yl)phenyl]oxetan-3-yl}methanamine |
1904041-07-1 | 5.0g |
$2933.0 | 2023-03-05 | ||
| Enamine | EN300-645609-10.0g |
{3-[4-(propan-2-yl)phenyl]oxetan-3-yl}methanamine |
1904041-07-1 | 10.0g |
$3687.0 | 2023-03-05 |
3-Oxetanemethanamine, 3-[4-(1-methylethyl)phenyl]- Related Literature
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
Additional information on 3-Oxetanemethanamine, 3-[4-(1-methylethyl)phenyl]-
Introduction to 3-Oxetanemethanamine, 3-[4-(1-methylethyl)phenyl] and Its Significance in Modern Chemical Research
The compound with the CAS number 1904041-07-1, identified as 3-Oxetanemethanamine, 3-[4-(1-methylethyl)phenyl], represents a fascinating molecule in the realm of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents and advanced materials. The presence of an oxetane ring and a phenyl group substituted with an isopropyl moiety makes it a subject of interest for synthetic chemists and biologists alike.
In recent years, the study of heterocyclic compounds has seen significant advancements, with oxetane derivatives being particularly noteworthy for their versatility and reactivity. The oxetane ring, a three-membered cyclic ether, introduces strain into the molecular structure, making it highly reactive and suitable for various chemical transformations. This reactivity has been exploited in the synthesis of complex molecules, including those relevant to medicinal chemistry.
The specific substitution pattern in 3-Oxetanemethanamine, 3-[4-(1-methylethyl)phenyl] contributes to its unique chemical properties. The phenyl ring, coupled with the isopropyl group, enhances the molecule's ability to interact with biological targets. Such interactions are crucial for drug design, where molecular recognition and binding affinity are key factors. The compound's potential as a building block for more complex pharmacophores has been explored in several recent studies.
One of the most compelling aspects of this compound is its role in the development of small-molecule inhibitors. In particular, its structural features make it a promising candidate for targeting enzymes involved in various metabolic pathways. For instance, studies have shown that oxetane derivatives can act as scaffolds for inhibiting kinases and other enzymes relevant to cancer therapy. The isopropyl-substituted phenyl ring may enhance binding affinity by providing additional hydrophobic interactions with the enzyme active site.
Recent research has also highlighted the compound's potential in material science. Oxetane-containing polymers exhibit unique mechanical and thermal properties, making them suitable for applications in advanced coatings and adhesives. The incorporation of 3-Oxetanemethanamine, 3-[4-(1-methylethyl)phenyl] into polymer matrices could lead to novel materials with enhanced performance characteristics.
The synthesis of this compound involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. Techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to construct the desired framework efficiently. These synthetic strategies not only highlight the compound's accessibility but also demonstrate the broader capabilities of organic synthesis in producing complex molecules.
In terms of biological activity, preliminary studies have suggested that 3-Oxetanemethanamine, 3-[4-(1-methylethyl)phenyl] may exhibit properties relevant to anti-inflammatory and anti-proliferative effects. These activities are attributed to its ability to modulate signaling pathways involving key proteins and enzymes. Further investigation is warranted to fully elucidate its pharmacological profile and potential therapeutic applications.
The compound's structural motifs also make it an attractive candidate for computational studies. Molecular modeling techniques can be used to predict how it interacts with biological targets at the atomic level. These simulations provide valuable insights into binding mechanisms and can guide the optimization of lead compounds for drug development.
From an industrial perspective, the production of 3-Oxetanemethanamine, 3-[4-(1-methylethyl)phenyl] on a scalable basis is an important consideration. Advances in process chemistry have enabled the efficient synthesis of complex molecules, reducing costs and improving yields. Such improvements are crucial for translating laboratory discoveries into commercially viable products.
The environmental impact of synthesizing and using this compound is another area of interest. Green chemistry principles emphasize minimizing waste and using sustainable materials. Researchers are exploring methods to synthesize 3-Oxetanemethanamine, 3-[4-(1-methylethyl)phenyl] using renewable feedstocks and catalytic systems that reduce energy consumption.
In conclusion,3-Oxetanemethanamine, 3-[4-(1-methylethyl)phenyl] (CAS no: 1904041-07-1) is a versatile compound with significant potential in pharmaceuticals and materials science. Its unique structural features make it a valuable tool for researchers exploring new therapeutic agents and advanced materials. As our understanding of its properties grows, so too does its promise as a building block for innovation.
1904041-07-1 (3-Oxetanemethanamine, 3-[4-(1-methylethyl)phenyl]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)